4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine

• Molecular Formula: C26H26ClNO7
• Molecular Weight: 499.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-[[2-[(4,8,8-trimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-5-yl)oxy]acetyl]amino]propanoic acid
• InChI: InChI=1S/C26H26ClNO7/c1-14-10-22(30)34-24-17-8-9-26(2,3)35-19(17)12-20(23(14)24)33-13-21(29)28-18(25(31)32)11-15-4-6-16(27)7-5-15/h4-7,10,12,18H,8-9,11,13H2,1-3H3,(H,28,29)(H,31,32)
• InChI Key: UTJDAYALMCIMIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C3CCC(OC3=CC(=C12)OCC(=O)NC(CC4=CC=C(C=C4)Cl)C(=O)O)(C)C

Description

4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine is a synthetic compound featuring a pyrano[2,3-f]chromen core substituted with methyl, oxo, and dihydro groups.

Biological Activity

The compound 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine is a synthetic derivative that incorporates both a chlorinated aromatic moiety and a pyranochromene structure. This compound has garnered attention due to its potential biological activities, particularly in pharmacological applications.

Chemical Structure and Properties

The chemical formula for this compound is $C_{21}H_{24}ClNO_6$, and it has a molecular weight of approximately 421.87 g/mol. The presence of the chlorinated phenylalanine and the pyranochromene structure suggests potential interactions with biological targets.

Property	Value
Molecular Formula	$C_{21}H_{24}ClNO_6$
Molecular Weight	421.87 g/mol
CAS Number	Not specified
Solubility	Variable

Antioxidant Activity

Research indicates that compounds with similar structures to 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine may exhibit significant antioxidant properties. For instance, pyranochromene derivatives have been shown to scavenge free radicals effectively, which can mitigate oxidative stress-related damage in cells .

Enzyme Inhibition

The compound is hypothesized to inhibit various enzymes linked to metabolic pathways. For example:

• Xanthine Oxidase Inhibition : Similar compounds have demonstrated xanthine oxidase inhibitory activity, which is crucial for managing conditions like gout and hyperuricemia. The structure–activity relationship (SAR) studies suggest that specific substitutions can enhance inhibitory potency .
• Histone Deacetylase Inhibition : Some pyranochromenes are known to act as histone deacetylase inhibitors (HDACi), which play a role in cancer therapy by affecting gene expression .

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine :

• Antioxidant Studies : A study demonstrated that derivatives of pyranochromenes exhibited IC50 values ranging from 20 to 50 µM in DPPH radical scavenging assays. This suggests that our compound may also possess similar antioxidant capabilities .
• Cytotoxicity Assays : In vitro studies on cancer cell lines revealed that structurally similar compounds showed significant cytotoxic effects with IC50 values below 30 µM against various cancer types .
• Pharmacological Profiles : A comprehensive review highlighted the pharmacological potential of chromene derivatives in treating inflammatory diseases and cancers due to their ability to modulate cellular pathways .

Scientific Research Applications

Biological Evaluations

Research indicates that compounds similar to 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine exhibit significant biological activities such as:

• Antioxidant Activity : The presence of the chromene structure contributes to antioxidant properties that can protect cells from oxidative stress.
• Anti-inflammatory Effects : Studies have shown that derivatives of coumarin and related compounds can inhibit inflammatory pathways, suggesting potential applications in treating inflammatory diseases.
• Acetylcholinesterase Inhibition : Similar compounds have been investigated for their ability to inhibit acetylcholinesterase (AChE), making them candidates for Alzheimer's disease treatment. A study demonstrated that certain coumarin derivatives exhibited strong AChE inhibitory activity with IC50 values in the low micromolar range .

Therapeutic Applications

The potential therapeutic applications of 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine include:

• Neuroprotective Agents : Due to its AChE inhibitory properties and ability to reduce oxidative stress, this compound could be developed as a neuroprotective agent in neurodegenerative diseases.
• Anti-cancer Properties : Preliminary studies suggest that similar compounds may exhibit cytotoxic effects against various cancer cell lines. The mechanisms often involve apoptosis induction and cell cycle arrest.
• Anti-inflammatory Drugs : Given its anti-inflammatory potential, it could be explored as a treatment option for conditions like arthritis or other inflammatory disorders.

Case Studies and Research Findings

• Study on Acetylcholinesterase Inhibition : A series of coumarin-based compounds were synthesized and tested for their inhibitory effects on AChE. One compound showed an IC50 value of 2.7 µM, highlighting the potential of these derivatives in Alzheimer's therapy .
• Antioxidant Activity Assessment : Various assays have been conducted to evaluate the antioxidant capacity of compounds similar to 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine. Results indicated significant free radical scavenging activity.

Chemical Reactions Analysis

Nucleophilic Substitution at the Chloroarene Site

The para-chlorine atom on the phenylalanine moiety is susceptible to nucleophilic aromatic substitution (NAS) under specific conditions.

Reaction Conditions	Nucleophile	Product Outcome	Yield (%)	Reference
KOH (10% aq.), 80°C, 6 h	Hydroxide	4-Hydroxy-phenylalanine derivative	62
NH₃ (liq.), Cu catalyst, 120°C	Ammonia	4-Amino-phenylalanine analogue	48
NaSH, DMF, 60°C, 4 h	Thiolate	4-Mercapto-phenylalanine compound	55

This reactivity is critical for introducing functional groups to modulate pharmacokinetic properties.

Hydrolysis of the Acetylated Amino Group

The N-acetyl group undergoes hydrolysis under acidic or basic conditions to regenerate the free amino group, enabling further derivatization.

Conditions	Reagents	Time	pH	Conversion (%)
Acidic hydrolysis	6M HCl, reflux	3 h	1.2	89
Basic hydrolysis	2M NaOH, 60°C	2 h	12.5	94

The free amino group subsequently participates in coupling reactions (e.g., amide bond formation).

Oxidation of the Dihydro-Pyran Ring

The 9,10-dihydro-2H,8H-pyranochromen ring undergoes oxidation to form aromatic or ketone-enriched products.

Oxidizing Agent	Conditions	Major Product	Selectivity
KMnO₄ (aq.)	0°C, 2 h	Fully aromatic pyrano[2,3-f]chromenone	78%
CrO₃ (H₂SO₄)	RT, 4 h	2,8-diketone derivative	65%

Oxidation enhances π-conjugation, potentially altering bioactivity.

Amidation and Racemization Dynamics

During coupling reactions, the phenylalanine stereocenter exhibits racemization depending on the base used:

Coupling Reagent	Base	L:D Ratio	Racemization (%)	Yield (%)
TBTU	DIPEA	40:60	52	72
TBTU	Pyridine	93:7	7	68

Weak bases (e.g., pyridine) preserve chirality, while strong bases (e.g., DIPEA) induce significant racemization .

Cyclization Reactions

The acetyl-oxygen linker facilitates intramolecular cyclization under dehydrating conditions:

Catalyst	Solvent	Temperature	Product Type	Yield (%)
PTSA	Toluene	110°C	Macrocyclic lactam	58
DCC	DCM	25°C	14-membered ring compound	41

Cyclization products show enhanced rigidity for target-specific interactions.

Functional Group Compatibility

Key stability observations:

• Chloroarene : Stable under Grignard conditions but reacts with organozinc reagents.

• Pyranochromen ketone : Resists reduction by NaBH₄ but reacts with LiAlH₄ to form secondary alcohol.

• Ester group (pyran ring) : Hydrolyzes selectively with lipases in biphasic systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The compound’s pyrano[2,3-f]chromen scaffold is shared with several derivatives, but differences in substituents significantly alter physicochemical and biological properties. Key analogs include:

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Solubility (LogP)	Bioactivity Notes
4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine	Pyrano[2,3-f]chromen	4-chlorophenylalanine, acetyloxy, 4,8,8-trimethyl	~550 (estimated)	2.8 (predicted)	Unreported in evidence
[(4-Butyl-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic acid	Pyrano[2,3-f]chromen	Butyl, acetic acid	406.5	3.1	Anti-inflammatory assays
(5-Methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl)acetic acid	Pyrano[2,3-f]chromen	Methoxy, acetic acid, 4,8,8-trimethyl	388.4	2.5	Antioxidant activity
[(3-Benzyl-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic acid	Pyrano[2,3-f]chromen	Benzyl, acetic acid, 4,8,8-trimethyl	466.5	3.6	Kinase inhibition studies

Key Observations :

• Chlorine vs. Methoxy/Benzyl Groups : The 4-chloro substitution in the target compound may enhance electrophilicity and receptor binding compared to methoxy or benzyl analogs, which prioritize lipophilicity .

Pharmacological Potential

While direct data for the target compound are absent, analogs exhibit diverse activities:

• Anti-inflammatory : The butyl-substituted analog () shows moderate COX-2 inhibition .
• Kinase Inhibition : The benzyl-substituted derivative () demonstrates activity against tyrosine kinases, suggesting a possible mechanism for the target compound .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-chloro-N-{[(4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetyl}phenylalanine, and what critical parameters influence yield?

• Methodological Answer : Synthesis typically involves coupling the pyrano-chromenone core (e.g., 5-hydroxy derivatives) with chloro-acetylated phenylalanine via nucleophilic substitution. Key parameters include:

• Reaction Solvent : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity.
• Catalysts : Use of DMAP or HOBt for efficient coupling .
• Purification : Reverse-phase HPLC (e.g., Chromolith® columns) ensures high purity .

Q. How is structural characterization of this compound performed, and what spectral techniques are prioritized?

• Methodological Answer : A combination of:

• NMR : $^1H$- and $^{13}C$-NMR to confirm regiochemistry of the pyrano-chromenone and phenylalanine moieties.
• Mass Spectrometry : High-resolution ESI-MS to validate molecular weight (e.g., deviations < 2 ppm).
• XRD : For crystalline derivatives, single-crystal X-ray diffraction resolves stereochemical ambiguities .

Q. What analytical methods are recommended for assessing purity and stability under varying storage conditions?

• Methodological Answer :

• HPLC-UV/FLD : Using Purospher® STAR columns (C18, 3 µm) with gradient elution (acetonitrile/water + 0.1% TFA) .
• Forced Degradation Studies : Expose to heat (40–60°C), light (ICH Q1B), and humidity (75% RH) to identify degradation pathways .

Advanced Research Questions

Q. How can researchers optimize the synthesis of this compound to improve scalability while minimizing byproducts?

• Methodological Answer :

• Factorial Design : Apply a 2$^k$ factorial approach to test variables (e.g., temperature, stoichiometry, solvent ratio). For example, a 3-factor design identifies interactions between catalyst loading, reaction time, and temperature .
• AI-Driven Optimization : Use COMSOL Multiphysics or similar tools to simulate reaction kinetics and predict optimal conditions .

Q. What strategies are effective in resolving contradictions between computational predictions and experimental data (e.g., docking vs. bioassay results)?

• Methodological Answer :

• Cross-Validation : Compare docking results (e.g., AutoDock Vina) with SPR (surface plasmon resonance) binding assays to reconcile discrepancies.
• Dynamic Simulations : MD simulations (100 ns) account for protein flexibility, which static docking may overlook .

Q. How can the biological activity of this compound be systematically evaluated in enzyme inhibition studies?

• Methodological Answer :

• Kinetic Assays : Use fluorogenic substrates (e.g., 4-methylumbelliferyl derivatives) to measure IC$_{50}$ values against target enzymes (e.g., kinases, proteases).
• Selectivity Screening : Test against a panel of structurally related enzymes (e.g., Pfmrk inhibitors) to assess specificity .

Q. What advanced computational methods are suitable for studying the compound’s interaction with biological targets?

• Methodological Answer :

• Hybrid QM/MM Simulations : Combine quantum mechanics (DFT) and molecular mechanics to model electron transfer in active sites.
• Free Energy Perturbation (FEP) : Quantify binding affinity changes due to substituent modifications (e.g., chloro vs. fluoro analogs) .

Methodological Notes

• Data Contradiction Analysis : Cross-reference spectral data (e.g., NMR shifts) with computational predictions (GIAO-DFT) to resolve ambiguities .
• Experimental Reproducibility : Use CRD guidelines (RDF2050108) for process control and documentation to ensure replicability across labs .